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Introduction

Moscovium (Mc), with atomic number 115, is a synthetically produced superheavy element.[1]

It was first successfully synthesized in 2003 by a joint team of Russian scientists at the Joint

Institute for Nuclear Research (JINR) in Dubna and American scientists at the Lawrence

Livermore National Laboratory (LLNL).[1][2] The element was officially named in 2016 in honor

of the Moscow Oblast, where JINR is located.[1][2] Moscovium is extremely radioactive; its

most stable known isotope, moscovium-290, has a half-life of approximately 0.8 seconds.[2]

The synthesis of moscovium is a complex process that requires specialized equipment and is

of significant interest for research into the properties of superheavy nuclei and the search for

the theoretical "island of stability".[3]

Principle of Synthesis

Moscovium is produced through a nuclear fusion-evaporation reaction. This process involves

bombarding a heavy target nucleus with a lighter projectile nucleus, causing them to fuse into a

highly excited compound nucleus. This compound nucleus then de-excites by evaporating

several neutrons, resulting in the formation of a moscovium isotope. The primary reaction used

for the synthesis of moscovium is:

²⁴³Am + ⁴⁸Ca → ²⁹¹⁻ˣMc + xn (where 'x' is the number of evaporated neutrons)[3]

This "hot fusion" reaction, using a ⁴⁸Ca projectile, creates a compound nucleus with an

intermediate excitation energy, which contributes to relatively higher production yields
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compared to "cold fusion" reactions.[4]

Application Notes: Experimental Setup
The successful synthesis of moscovium relies on a sophisticated experimental setup, typically

comprising an ion source, a particle accelerator, a target system, a recoil separator, and a

detector array.

Ion Source and Particle Accelerator: The projectile, Calcium-48 (⁴⁸Ca), is a rare and

expensive isotope that is ionized in an ion source. The ⁴⁸Ca ions are then injected into a

heavy-ion accelerator, such as a cyclotron (e.g., the DC280 cyclotron at the JINR SHE

Factory), where they are accelerated to a specific high energy.[5][6][7] The beam intensity is

a critical parameter, with modern facilities aiming for high intensities (e.g., up to 1.3 pµA) to

maximize the probability of fusion events.[7]

Target System: The accelerated ⁴⁸Ca ions are directed onto a target made of Americium-243

(²⁴³Am).[8] The ²⁴³Am, itself a radioactive actinide, is typically deposited as a thin layer on a

durable backing foil, such as titanium.[5] To withstand the intense ion beam without being

destroyed, the target is often mounted on a rotating disk.[7]

Recoil Separator: Following the fusion reaction in the target, the newly formed moscovium

atoms, along with unreacted beam particles and other reaction byproducts, travel forward at

high velocity. A gas-filled recoil separator, such as the Dubna Gas-Filled Recoil Separator

(DGFRS-2) or the TASCA separator at GSI, is crucial for separating the desired moscovium

atoms in-flight.[9][10] The separator uses magnetic and electric fields to filter the particles

based on their differing magnetic rigidity, isolating the heavy moscovium nuclei from the

much more numerous ⁴⁸Ca ions and other lighter particles within microseconds.[10]

Detection System: The separated moscovium atoms are implanted into a position-sensitive

detector array, typically composed of silicon detectors. The detectors register the position

and time of the implantation event. The subsequent radioactive decay of the moscovium

atom is then recorded. Identification is achieved by correlating the implantation event with

the characteristic alpha decay chain of the specific moscovium isotope.[1][11] For example,

²⁸⁸Mc decays to Nihonium-284 (²⁸⁴Nh), which then continues a cascade of alpha decays.[2]

By measuring the energies and lifetimes of these alpha particles, scientists can definitively

identify the parent moscovium nucleus.[1]
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Experimental Protocols
Protocol 1: Synthesis and Identification of Moscovium-288

This protocol outlines the general methodology for producing the ²⁸⁸Mc isotope via the

²⁴³Am(⁴⁸Ca, 3n)²⁸⁸Mc reaction.

1. Target Preparation:

Obtain highly enriched Americium-243 (e.g., 99.5% enrichment).[7]
Prepare a target by depositing a thin layer of ²⁴³Am oxide onto a titanium backing foil (e.g.,
0.62 mg/cm² thick) using electrodeposition.[7]
Mount the target sectors onto a rotating disk assembly to allow for heat dissipation during
high-intensity beam irradiation.[7]

2. Ion Beam Generation and Acceleration:

Generate a beam of ⁴⁸Ca ions using a dedicated ion source.
Inject the ions into a heavy-ion cyclotron (e.g., DC280).
Accelerate the ⁴⁸Ca beam to a specific lab-frame energy required to achieve the desired
excitation energy for the 3n evaporation channel. This energy is typically in the range of 240-
250 MeV.[12]
Monitor and maintain a high beam intensity (e.g., >1 pµA) on the target.[7]

3. Irradiation and Separation:

Direct the accelerated ⁴⁸Ca beam onto the rotating ²⁴³Am target.
Position a gas-filled recoil separator (e.g., DGFRS-2) immediately downstream of the target.
Fill the separator with a low-pressure gas (e.g., hydrogen) and tune the magnetic fields to
optimize the transmission of ²⁸⁸Mc nuclei to the focal plane detector.[7]

4. Detection and Identification:

Implant the separated recoil nuclei into a position-sensitive silicon detector array.
Record the time, energy, and position of each implantation event.
Monitor for subsequent alpha decay events at the same position. The identification of a
²⁸⁸Mc atom is confirmed by observing its characteristic decay chain:
An initial alpha decay from ²⁸⁸Mc (T½ ≈ 193 ms).[10]
Followed by the alpha decay of its daughter, ²⁸⁴Nh.
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The chain continues through subsequent known daughter and granddaughter decays.[1][2]
Analyze the decay data to determine the half-life, decay energies, and production cross-
section.

Data Presentation
The synthesis of moscovium isotopes has been performed in several experiments, yielding

crucial quantitative data.

Reaction
Beam
Energy
(Lab)

Isotope
Produced

Measured
Half-Life

Max. Cross-
Section

Decay
Chain
Products

²⁴³Am(⁴⁸Ca,

5n)
~259 MeV ²⁸⁶Mc 20 ms ~0.5 pb

²⁸²Nh →

²⁷⁸Rg → ...[4]

[12][13]

²⁴³Am(⁴⁸Ca,

4n)
~45 MeV (E*) ²⁸⁷Mc ~50-80 ms ~1 pb

²⁸³Nh →

²⁷⁹Rg → ...[2]

[4][5][13]

²⁴³Am(⁴⁸Ca,

3n)

~242-250

MeV
²⁸⁸Mc ~193 ms ~17.1 pb

²⁸⁴Nh →

²⁸⁰Rg → ...[4]

[9][10]

²⁴³Am(⁴⁸Ca,

2n)
- ²⁸⁹Mc ~220 ms -

²⁸⁵Nh →

²⁸¹Rg → ...[1]

[4][6]

Note: Cross-section values can vary between experiments. The value for ²⁸⁸Mc is from a recent

experiment at the JINR SHE Factory and is the largest reported for known superheavy nuclei.

[9]

Visualizations
Diagrams created using Graphviz illustrate the key processes in the synthesis and identification

of Moscovium.
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Caption: Workflow for the synthesis and separation of Moscovium.

Caption: Synthesis and alpha decay chain of Moscovium-288.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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